Cas no 2446-07-3 (Proline,5-oxo-3-propyl-, DL- (8CI))

• Product Name: Proline,5-oxo-3-propyl-, DL- (8CI)
• CAS No: 2446-07-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 287173
• PubChem ID: 256627
• Update Time: 2025-04-19

Proline,5-oxo-3-propyl-, DL- (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline,5-oxo-3-propyl-, DL- (8CI)
• 5-Oxo-3-propyl-pyrrolidin-2-carbonsaeure;4-n-propyl-5,5-dicarbethoxy-2-pyrrolidinone;5-Oxo-3-propyl-pyrrolidin-2,2-dicarbonsaeure-diethylester;
• 5-oxo-3-propylpyrrolidine-2-carboxylic acid
• NSC-83641
• 2446-07-3
• DTXSID10947331
• NSC83641
• 5-Hydroxy-3-propyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-2-3-5-4-6(10)9-7(5)8(11)12/h5,7H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： HPLGGNOOIMRCEL-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)C(C(=O)O)N1

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 409.1°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.48
• PSA: 66.40000
• LogP: 0.70460